Cas no 1431163-02-8 (2-(6-Chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(6-Chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1431163-02-8 structure
Product name:2-(6-Chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1431163-02-8
MF:C13H16BClO4
MW:282.527743339539
CID:5687363
PubChem ID:131343409

2-(6-Chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Chlorobenzo[d][1,3]dioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(6-chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0227404
    • EN300-12504980
    • 1431163-02-8
    • 2-(6-Chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C13H16BClO4/c1-12(2)13(3,4)19-14(18-12)8-5-10-11(6-9(8)15)17-7-16-10/h5-6H,7H2,1-4H3
    • InChI Key: IUSRVHHOEAEJNW-UHFFFAOYSA-N
    • SMILES: ClC1C=C2C(=CC=1B1OC(C)(C)C(C)(C)O1)OCO2

Computed Properties

  • Exact Mass: 282.0830168g/mol
  • Monoisotopic Mass: 282.0830168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

2-(6-Chloro-1,3-dioxaindan-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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